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Compound of Interest

Compound Name: GSK-LSD1 Dihydrochloride

Cat. No.: B560601 Get Quote

Technical Support Center: GSK-LSD1
Dihydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability and storage of GSK-LSD1
dihydrochloride. Below you will find troubleshooting guides, frequently asked questions

(FAQs), and detailed experimental protocols to ensure the successful use of this compound in

your experiments.

Stability and Storage Conditions
Proper handling and storage of GSK-LSD1 dihydrochloride are crucial for maintaining its

integrity and activity. Below is a summary of the recommended conditions based on available

data.
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Parameter Recommendation Duration

Storage Temperature

Dry, dark at 0-4°C for short-

term storage (days to weeks)

or -20°C for long-term storage

(months to years).[1] Other

suppliers recommend 2-8°C or

specifically +4°C.[2][3]

>2 years if stored properly.[1]

One supplier indicates stability

of ≥ 4 years at -20°C.[4][5]

Shipping Condition
Shipped under ambient

temperature.
N/A

Appearance
Crystalline solid.[4][5] White to

beige powder.
N/A

Stock Solution Storage and Stability
Solvent Storage Temperature Duration

DMSO -20°C 1 month[6] to 6 months.[7]

-80°C 6 months[6] to 1 year.[8]

Aqueous Buffers (e.g., PBS)

It is not recommended to store

aqueous solutions for more

than one day.[5]

< 24 hours

Solubility Data
The solubility of GSK-LSD1 dihydrochloride can vary depending on the solvent and

temperature. It is important to use high-quality, fresh solvents, as the presence of moisture in

solvents like DMSO can reduce the solubility of the compound.[6][8]
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Solvent Maximum Concentration

Water 100 mM[2][9] (28.92 mg/mL)[3][9] or 20 mg/mL.

DMSO

100 mM[2][9] (28.92 mg/mL)[3][9], 25 mg/mL[4]

[5], ≥ 62.5 mg/mL (216.08 mM)[6], or 57 mg/mL

(197.06 mM).[8]

PBS (pH 7.2) Approximately 10 mg/mL.[4][5]

DMF 1 mg/mL.[4][5]

Ethanol 0.1 mg/mL.[4][5]

Troubleshooting Guide & FAQs
This section addresses common issues that researchers may encounter when working with

GSK-LSD1 dihydrochloride.

Q1: My GSK-LSD1 dihydrochloride is not dissolving completely in the recommended solvent.

What should I do?

A1: First, ensure that you are using a fresh, anhydrous solvent, especially with DMSO, as it is

hygroscopic and absorbed moisture can decrease solubility.[6][8] If solubility issues persist,

gentle warming and/or sonication can help facilitate dissolution.[6] Also, verify that you have not

exceeded the maximum recommended concentration for the chosen solvent.

Q2: I observed precipitation in my stock solution after storing it at -20°C. Is the compound

degraded?

A2: Precipitation upon freezing is common and does not necessarily indicate degradation. To

redissolve the compound, bring the stock solution to room temperature and vortex or sonicate

until the solution is clear. Before use, always visually inspect the solution for any undissolved

particles. To minimize freeze-thaw cycles, it is recommended to aliquot the stock solution into

smaller volumes for single-use applications.[8]

Q3: There are conflicting storage recommendations from different suppliers for the solid

compound (+4°C vs. -20°C). Which one should I follow?
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A3: The variability in recommended storage temperatures likely reflects different stability testing

protocols and safety margins employed by suppliers. For short-term storage (days to weeks),

storing the compound at 4°C in a dry, dark environment is generally acceptable.[1] For long-

term storage (months to years), -20°C is the most consistently recommended temperature to

ensure maximum stability.[1][4][5]

Q4: Can I prepare a stock solution in water and store it for future use?

A4: While GSK-LSD1 dihydrochloride is soluble in water, it is not recommended to store

aqueous solutions for more than one day.[5] For long-term storage, it is best to prepare stock

solutions in anhydrous DMSO and store them at -80°C.[6][8]

Q5: How should I prepare GSK-LSD1 dihydrochloride for in vivo studies?

A5: For in vivo experiments, a common formulation involves first dissolving the compound in

DMSO to create a concentrated stock solution. This stock solution is then further diluted in a

vehicle suitable for administration, such as a mixture of PEG300, Tween-80, and saline, or corn

oil.[6][8] It is crucial to prepare the final working solution fresh on the day of use.[6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock
Solution

Weighing the Compound: Accurately weigh the required amount of GSK-LSD1
dihydrochloride (Molecular Weight: 289.24 g/mol ) in a sterile microcentrifuge tube.

Adding Solvent: Add the appropriate volume of fresh, anhydrous DMSO to achieve a final

concentration of 10 mM. For example, to prepare 1 mL of a 10 mM stock solution, dissolve

0.289 mg of the compound in 1 mL of DMSO.

Dissolution: Vortex the solution until the compound is completely dissolved. Gentle warming

or brief sonication can be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller, single-use volumes and store at -80°C for

long-term stability.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.medkoo.com/products/7019
https://www.medkoo.com/products/7019
https://www.caymanchem.com/product/16439
https://cdn.caymanchem.com/cdn/insert/16439.pdf
https://www.benchchem.com/product/b560601?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/16439.pdf
https://www.medchemexpress.com/GSK-LSD1_Dihydrochloride.html
https://www.selleckchem.com/products/gsk-lsd1-2hcl.html
https://www.benchchem.com/product/b560601?utm_src=pdf-body
https://www.medchemexpress.com/GSK-LSD1_Dihydrochloride.html
https://www.selleckchem.com/products/gsk-lsd1-2hcl.html
https://www.medchemexpress.com/GSK-LSD1_Dihydrochloride.html
https://www.benchchem.com/product/b560601?utm_src=pdf-body
https://www.benchchem.com/product/b560601?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 2: Preparation of a Working Solution for Cell-
Based Assays

Thawing Stock Solution: Thaw a single-use aliquot of the 10 mM DMSO stock solution at

room temperature.

Dilution: Further dilute the stock solution in your cell culture medium to the desired final

concentration. It is important to ensure that the final concentration of DMSO in the culture

medium is not toxic to the cells (typically <0.5%).

Application: Add the working solution to your cell culture and proceed with your experimental

protocol.
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Caption: Workflow for preparing and using GSK-LSD1 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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